Cas no 1807123-60-9 (3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid)
3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid
-
- Inchi: 1S/C9H5F2N3O4/c10-9(11)6-1-7(14(17)18)4(3-12)5(13-6)2-8(15)16/h1,9H,2H2,(H,15,16)
- InChI Key: BPKBEDBISASFBK-UHFFFAOYSA-N
- SMILES: FC(C1=CC(=C(C#N)C(CC(=O)O)=N1)[N+](=O)[O-])F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 389
- XLogP3: 0.6
- Topological Polar Surface Area: 120
3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029038871-250mg |
3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid |
1807123-60-9 | 95% | 250mg |
$980.00 | 2022-03-31 | |
| Alichem | A029038871-500mg |
3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid |
1807123-60-9 | 95% | 500mg |
$1,634.45 | 2022-03-31 | |
| Alichem | A029038871-1g |
3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid |
1807123-60-9 | 95% | 1g |
$2,837.10 | 2022-03-31 |
3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid
Research Brief on 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid (CAS: 1807123-60-9)
3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid (CAS: 1807123-60-9) is a novel pyridine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features including a cyano group, difluoromethyl moiety, and nitro substituent, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, particularly in the context of enzyme inhibition and antimicrobial activity.
The synthesis of 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid involves a multi-step process that includes the introduction of the difluoromethyl group and subsequent nitration and cyanation reactions. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. The compound's stability under physiological conditions and its solubility profile have also been investigated, providing valuable insights for its potential formulation in drug development.
One of the most notable findings in recent research is the compound's inhibitory activity against specific enzymes, such as kinases and proteases, which are critical targets in cancer and infectious diseases. Preliminary in vitro studies have demonstrated that 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid exhibits potent inhibitory effects against certain kinase isoforms, with IC50 values in the low micromolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.
In addition to its enzyme inhibitory properties, 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid has also shown antimicrobial activity against a range of Gram-positive and Gram-negative bacteria. Mechanistic studies indicate that the compound disrupts bacterial cell wall synthesis, a mode of action that differs from conventional antibiotics. This unique mechanism could potentially circumvent existing resistance mechanisms, making it a promising candidate for addressing the growing issue of antibiotic resistance.
Further research is needed to explore the full therapeutic potential of 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid. Current studies are focusing on optimizing its pharmacokinetic properties, such as bioavailability and metabolic stability, to enhance its efficacy in vivo. Additionally, structure-activity relationship (SAR) studies are being conducted to identify derivatives with improved potency and selectivity. The outcomes of these studies will be critical in determining the compound's viability as a drug candidate.
In conclusion, 3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid represents a promising scaffold in medicinal chemistry, with demonstrated enzyme inhibitory and antimicrobial activities. Continued research efforts are expected to further elucidate its mechanisms of action and therapeutic potential, paving the way for its application in drug discovery and development. This compound exemplifies the innovative approaches being pursued in the search for new therapeutic agents to address unmet medical needs.
1807123-60-9 (3-Cyano-6-(difluoromethyl)-4-nitropyridine-2-acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)